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Compound of Interest

Compound Name: Butyl nonanoate

cat. No.: B1595214

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of butyl nonanoate, a fatty acid ester
with applications ranging from flavor and fragrance to biofuel research. This document details
its chemical identity, physicochemical properties, and relevant experimental protocols.

Chemical Identity
IUPAC Name: butyl nonanoate[1][2][3]
Synonyms:

« Butyl nonan-1-oate[2]

« Nonanoic acid, butyl ester[2][4][5]

« Butyl pelargonate[2][4][6]

« n-Butyl nonanoate[4][6]

e n-Pelargonic acid, butyl ester[2][4][6]

Pelargonic acid butyl ester[2]

Physicochemical Properties

The following table summarizes the key physicochemical properties of butyl nonanoate.
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Property Value Source
Molecular Formula C13H2602 3151171
Molecular Weight 214.34 g/mol [2][3]
Appearance Colorless clear liquid [1][8]
Boiling Point 258.6 °C at 760 mmHg [1]
Density 0.869 g/cm? [1]
Flash Point 109.6 °C [1]

Water Solubility

1.130 mg/L at 25 °C

(estimated)

[8]

logP (o/w)

5.371 (estimated)

[8]

Refractive Index

1.42300 to 1.42900 at 20.00
°C

[8]

CAS Number

50623-57-9

[2]4]

Experimental Protocols

Butyl nonanoate is commonly synthesized through the Fischer esterification of nonanoic acid

and n-butanol, typically in the presence of an acid catalyst.

Materials:

e Nonanoic acid

e n-Butanol (an excess is generally used to shift the equilibrium)

e Strong acid catalyst (e.g., sulfuric acid, p-toluenesulfonic acid)

e Solvent (e.g., benzene, toluene) to facilitate azeotropic removal of water

o Dean-Stark apparatus

o Reflux condenser
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e Heating mantle

e Separatory funnel

e Drying agent (e.g., anhydrous magnesium sulfate)

 Rotary evaporator

« Distillation apparatus

Procedure:

 In a round-bottomed flask, combine nonanoic acid, an excess of n-butanol, and a catalytic
amount of sulfuric acid.

e Add a suitable solvent to aid in the azeotropic removal of water.

o Assemble the flask with a Dean-Stark apparatus and a reflux condenser.

o Heat the mixture to reflux. The water produced during the reaction will be collected in the
Dean-Stark trap.

» Continue the reaction until the theoretical amount of water has been collected, indicating the
reaction is nearing completion.

e Cool the reaction mixture to room temperature.

o Transfer the mixture to a separatory funnel and wash sequentially with water, a saturated
sodium bicarbonate solution (to neutralize the acid catalyst), and brine.

e Dry the organic layer over anhydrous magnesium sulfate.

« Filter to remove the drying agent.

» Remove the solvent and excess n-butanol using a rotary evaporator.

» Purify the resulting crude butyl nonanoate by fractional distillation under reduced pressure
to obtain the pure ester.
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Gas Chromatography-Mass Spectrometry (GC-MS): GC-MS is a primary technique for the
identification and purity assessment of butyl nonanoate.

o Sample Preparation: Dilute the butyl nonanoate sample in a volatile organic solvent (e.g.,
hexane, ethyl acetate).

e GC Conditions:

o

Column: A non-polar or semi-polar capillary column (e.g., DB-5ms).

[¢]

Injector Temperature: 250 °C.

[¢]

Oven Program: Start at a suitable initial temperature (e.g., 50 °C), hold for a few minutes,
then ramp up to a final temperature (e.g., 280 °C) at a controlled rate (e.g., 10 °C/min).

[¢]

Carrier Gas: Helium at a constant flow rate.
» MS Conditions:
o lonization Mode: Electron lonization (El) at 70 eV.
o Mass Range: Scan from a low to high m/z range (e.g., 40-400 amu).

o lIdentification: The resulting mass spectrum can be compared with reference spectra in
databases like NIST for confirmation.
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Caption: Fischer esterification of nonanoic acid and n-butanol to form butyl nonanoate.
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Caption: General experimental workflow for the synthesis and analysis of butyl nonanoate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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